Cas no 5296-70-8 (Butanoic acid, 2-ethyl-2-methyl-, methyl ester)

• Product Name: Butanoic acid, 2-ethyl-2-methyl-, methyl ester
• CAS No: 5296-70-8
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD32068340
• CID: 358354
• PubChem ID: 521437
• Update Time: 2025-06-15

Butanoic acid, 2-ethyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-2-methyl-, methyl ester
• 2-Ethyl-2-methylbutyric acid methyl ester
• methyl 2-ethyl-2-methylbutanoate
• Butyric acid, 2-ethyl-2-methyl-, methyl ester
• Methyl α-ethyl-α-methylbutyrate
• Methyl α-methyl-α-ethylbutyrate
• 5296-70-8
• Methyl 2-ethyl-2-methylbutanoate #
• SCHEMBL2475483
• Methyl .alpha.-methyl-.alpha.-ethylbutyrate
• Methyl .alpha.-ethyl-.alpha.-methylbutyrate
• methyl 2-ethyl-2-methylbutyrate
• FT-0777814
• DTXSID40334634

• MDL： MFCD32068340
• Inchi： 1S/C8H16O2/c1-5-8(3,6-2)7(9)10-4/h5-6H2,1-4H3
• InChI Key： RUFXPLNQCKJCCF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CC)CC)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Butanoic acid, 2-ethyl-2-methyl-, methyl ester

Comprehensive Analysis of Butanoic acid, 2-ethyl-2-methyl-, methyl ester (CAS No. 5296-70-8): Properties, Applications, and Industry Trends

Butanoic acid, 2-ethyl-2-methyl-, methyl ester (CAS 5296-70-8), a specialized ester compound, has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This article delves into its molecular characteristics, synthesis methods, and emerging uses in fragrances, flavors, and green chemistry—addressing trending queries like "sustainable ester applications" and "bio-based solvent alternatives."

The compound’s IUPAC name, methyl 2-ethyl-2-methylbutanoate, highlights its branched-chain alkyl groups, which contribute to its low volatility and fruity odor profile. Recent studies emphasize its potential as a renewable solvent, aligning with the global shift toward eco-friendly chemical solutions. Analytical techniques such as GC-MS and NMR confirm its purity, a critical factor for industries prioritizing high-performance additives.

In the fragrance industry, Butanoic acid, 2-ethyl-2-methyl-, methyl ester is valued for its apple-like aroma, often replacing synthetic musks in clean-label personal care products. Consumer demand for "non-toxic fragrance ingredients" has driven innovation, with this ester emerging as a safer alternative. Its stability under varying pH conditions also makes it suitable for long-lasting cosmetic formulations.

From a synthetic perspective, the esterification of 2-ethyl-2-methylbutanoic acid with methanol yields CAS 5296-70-8, a process optimized for minimal waste. Researchers are exploring enzymatic catalysis to enhance sustainability—a topic frequently searched as "green ester synthesis methods." Such advancements align with the circular economy model, reducing reliance on petrochemical feedstocks.

Industrial applications extend to agrochemicals, where this ester acts as a low-odor pesticide adjuvant, addressing farmer concerns about "user-friendly crop protection." Its biodegradability meets stringent regulatory standards like REACH, a key consideration for manufacturers navigating "compliant chemical formulations."

Future prospects include its role in bio-based plastics, where esters serve as plasticizers. With searches surging for "biodegradable polymer additives," CAS 5296-70-8 presents a promising candidate due to its compatibility with cellulose derivatives. Ongoing research targets its use in 3D printing resins, further expanding its market potential.

In summary, Butanoic acid, 2-ethyl-2-methyl-, methyl ester exemplifies innovation at the intersection of chemistry and sustainability. By addressing hot topics like "green solvents" and "safe fragrance chemistry," this compound meets both industrial needs and consumer expectations, positioning it as a material of growing significance.